Cas no 1379377-89-5 ((3,3-dimethylcyclopentyl)methanamine)

• Product Name: (3,3-dimethylcyclopentyl)methanamine
• CAS No: 1379377-89-5
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD22395017
• CID: 5179594
• PubChem ID: 21361457
• Update Time: 2025-06-11

(3,3-dimethylcyclopentyl)methanamine Chemical and Physical Properties

Names and Identifiers

• C-(3,3-Dimethyl-cyclopentyl)-methylamine
• (3,3-dimethylcyclopentyl)methanamine

• MDL： MFCD22395017
• Inchi： 1S/C8H17N/c1-8(2)4-3-7(5-8)6-9/h7H,3-6,9H2,1-2H3
• InChI Key： CNGKJQOCQZBXEQ-UHFFFAOYSA-N
• SMILES： C1(CN)CCC(C)(C)C1

Additional information on (3,3-dimethylcyclopentyl)methanamine

Introduction to (3,3-dimethylcyclopentyl)methanamine (CAS No. 1379377-89-5)

(3,3-dimethylcyclopentyl)methanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1379377-89-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This amine derivative, characterized by its unique cyclopentyl ring substituted with two methyl groups, has garnered attention due to its potential applications in the synthesis of complex molecules and its role in various biochemical pathways.

The structural framework of (3,3-dimethylcyclopentyl)methanamine consists of a cyclopentane ring with two methyl groups attached at the 3-position and a methylamine group at the 1-position. This configuration imparts distinct steric and electronic properties, making it a valuable intermediate in organic synthesis. The presence of the cyclopentyl moiety enhances the compound's stability and reactivity, while the amine group provides a nucleophilic site for further functionalization.

In recent years, research has highlighted the utility of (3,3-dimethylcyclopentyl)methanamine in the development of novel pharmaceutical agents. Its structural motif is reminiscent of several bioactive natural products, suggesting potential applications in drug discovery. For instance, studies have explored its role as a precursor in synthesizing analogs of terpenoid alkaloids, which are known for their pharmacological properties.

One of the most compelling aspects of (3,3-dimethylcyclopentyl)methanamine is its versatility in synthetic chemistry. The compound serves as a building block for more complex molecules, enabling chemists to construct intricate scaffolds with precision. Its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been particularly noteworthy. These reactions allow for the introduction of diverse functional groups, expanding the chemical space accessible to medicinal chemists.

The pharmaceutical industry has shown interest in exploring derivatives of (3,3-dimethylcyclopentyl)methanamine due to its potential as an intermediate in drug development. Researchers have investigated its incorporation into kinase inhibitors, which are critical targets for treating various cancers and inflammatory diseases. The cyclopentyl group's steric bulk can be leveraged to optimize binding interactions with biological targets, improving drug efficacy and selectivity.

Moreover, the amine functionality in (3,3-dimethylcyclopentyl)methanamine offers opportunities for further derivatization into more complex pharmacophores. For example, it can be converted into amides or ureas, which are common motifs in drug molecules. These transformations open doors to designing novel compounds with tailored biological activities.

In academic research, (3,3-dimethylcyclopentyl)methanamine has been employed in studies aimed at understanding enzyme mechanisms and developing enzyme inhibitors. Its structural features make it an excellent probe for investigating how enzymes interact with substrates and modulate reaction pathways. Such insights are crucial for rational drug design and improving therapeutic outcomes.

The synthesis of (3,3-dimethylcyclopentyl)methanamine itself presents an interesting challenge due to its stereogenic center. Advanced synthetic methodologies have been developed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have enabled researchers to produce enantiomerically pure forms of this compound efficiently.

The growing interest in green chemistry has also influenced the synthesis of (3,3-dimethylcyclopentyl)methanamine. Researchers are increasingly adopting sustainable practices to minimize waste and reduce environmental impact. Catalytic processes that utilize recyclable catalysts and solvent-free reactions are being explored to make the synthesis more eco-friendly while maintaining high yields and purity.

Future directions in the study of (3,3-dimethylcyclopentyl)methanamine may include exploring its role in materials science and nanotechnology. The compound's unique structural properties could make it useful in designing functional materials or as a component in nanocarriers for drug delivery systems. Such applications would further underscore its versatility beyond traditional pharmaceutical uses.

In conclusion, (CAS No.) 1379377-89-5 represents a fascinating compound with broad utility across multiple domains of chemistry and biology. Its structural features and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this molecule, its significance is likely to grow further.